3-(3-chlorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}propanamide

• IUPAC Name: 3-(3-chlorophenyl)-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)propanamide
• InChI: InChI=1S/C17H20ClNO2S/c1-17(21,10-14-7-8-22-11-14)12-19-16(20)6-5-13-3-2-4-15(18)9-13/h2-4,7-9,11,21H,5-6,10,12H2,1H3,(H,19,20)
• InChI Key: MGGKKNVVJHDKIP-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=C1)(CNC(=O)CCC2=CC(=CC=C2)Cl)O
• Molecular Formula: C17H20ClNO2S
• Molecular Weight: 337.9 g/mol

Description

The compound “3-(3-chlorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}propanamide” is a complex organic molecule that contains a thiophene ring and a chlorophenyl group. Thiophene is a five-membered heterocyclic compound with four carbon atoms and a sulfur atom. The chlorophenyl group is a phenyl group (a ring of six carbon atoms) with a chlorine atom attached.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact molecular structure and the conditions under which the reactions occur. Thiophene derivatives are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, indole derivatives are generally crystalline and colorless in nature.

Scientific Research Applications

Medicinal Chemistry

Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties. . Therefore, “3-(3-chlorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}propanamide” could potentially have similar therapeutic properties.

Material Science

. They are used in the production of dyes and organic semiconductors due to their ability to conduct electricity. Therefore, “3-(3-chlorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}propanamide” could potentially be used in the development of new materials with unique properties.

Coordination Chemistry

. They can act as ligands to form coordination compounds with metals. Therefore, “3-(3-chlorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}propanamide” could potentially be used to synthesize new coordination compounds.

Organic Synthesis

. They can be used to synthesize a wide range of other organic compounds. Therefore, “3-(3-chlorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}propanamide” could potentially be used as an intermediate in the synthesis of other organic compounds.

Drug Design and Discovery

. They are used as building blocks in the synthesis of complex drug molecules. Therefore, “3-(3-chlorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}propanamide” could potentially be used in the design and discovery of new drugs.

Antimicrobial Activity

. Therefore, “3-(3-chlorophenyl)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}propanamide” could potentially have antimicrobial properties.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process in which this compound is involved. For example, some thiophene derivatives have been found to have antimicrobial activity.

Future Directions

The future research directions for this compound could involve further studies on its synthesis, properties, and potential applications. Given the biological activity of some thiophene and indole derivatives, this compound could be of interest in the field of medicinal chemistry.